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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and archaeologists engaged in the microscopic

analysis of Quina tools. Our goal is to address common challenges and provide standardized

protocols to enhance the reliability and comparability of use-wear studies.

Frequently Asked Questions (FAQs)
Q1: What is Quina use-wear, and how does it differ from other types of use-wear?

A1: Quina use-wear refers to the specific patterns of polish, striations, and microfractures that

form on Quina scrapers, a type of stone tool from the Middle Paleolithic period. These tools are

characterized by a distinctive, steep, scalar retouch.[1] The use-wear on Quina tools often

indicates robust activities, such as working hard materials like bone, antler, or wood.[2] Some

studies suggest Quina scrapers are particularly suited for scraping hard materials, while demi-

Quina variants may have been used for softer materials and cutting actions.[3][4] The analysis

aims to differentiate these wear patterns from those created by other activities or post-

depositional processes.

Q2: What is the fundamental difference between low-power and high-power microscopy in use-

wear analysis?
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A2: The primary difference is the level of magnification and the type of wear traces that can be

identified.[5]

Low-Power Microscopy (up to 100x): Typically performed with a stereomicroscope, this

method is used to identify larger wear patterns like edge rounding, larger microfractures

(edge damage), and significant striations.[6][7] It provides an overall view of the tool's edge

and is often the first step in the analysis.[6]

High-Power Microscopy (100x to 500x+): This method uses a metallurgical or reflected light

microscope to observe micropolishes, finer striations, and more subtle wear signatures.[6][8]

[9] The characteristics of the polish (e.g., brightness, texture, distribution) are crucial for

interpreting the specific material the tool was used on (e.g., hide, bone, wood).[7][9]

Q3: Why is an experimental reference collection essential for Quina use-wear analysis?

A3: An experimental reference collection is crucial for the accurate interpretation of

archaeological wear traces.[10][11] By replicating Quina tools and using them for controlled

tasks (e.g., scraping wood, butchering bone), researchers can document the specific wear

patterns that result from known activities and materials.[6][8] These experimentally generated

traces serve as a direct comparative baseline for the wear observed on archaeological artifacts,

strengthening the reliability of functional interpretations.[6][8][10]

Q4: Can post-depositional surface modifications be mistaken for use-wear?

A4: Yes, post-depositional processes like sediment abrasion, trampling, or chemical weathering

can create surface alterations that mimic use-wear, potentially leading to misinterpretation.[6] It

is critical to carefully distinguish between use-related traces and damage from the burial

environment. Comparing the observed traces to both an experimental collection and known

examples of post-depositional modifications is a key part of the analytical process.[6]

Troubleshooting Guide
Problem: I am not detecting any clear use-wear traces on my Quina scraper.
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Possible Cause Troubleshooting Steps

Insufficient Cleaning

Residues from handling (oils) or the burial

environment (mineral deposits) can obscure

microscopic traces.[9] Ensure the artifact has

undergone a standardized cleaning protocol.

(See Experimental Protocol: Artifact Cleaning).

Inappropriate Magnification

The wear may be too subtle for low-power

microscopy or too broad for high-power.

Systematically examine the tool edge at various

magnifications, from 50x to 500x.[8][9]

Post-Depositional Surface Modification

The original surface may be eroded or altered

by natural processes, masking or removing use-

wear.[6] Carefully document the surface

condition and compare it with examples of

known taphonomic alterations.

Tool Was Not Used Extensively

The tool may have been used for only a very

brief period, resulting in poorly developed wear

patterns.[12][13] The intensity and duration of

use directly affect the development of polish.[12]

[13]

Incorrect Lighting

Improper lighting can fail to reveal subtle polish

or striations. Use a bright-field reflected light

source and adjust the angle of illumination to

highlight surface topography.[8][14]

Problem: The polish I see is ambiguous and could be from multiple material types.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://m.youtube.com/watch?v=zl-URvggr-0
https://www.texasbeyondhistory.net/varga/images/use.html
https://m.youtube.com/watch?v=zl-URvggr-0
https://natmus.dk/museer-og-slotte/from-stone-to-home/methods/use-wear-analysis-explained/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8452086/
https://pubmed.ncbi.nlm.nih.gov/34543297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8452086/
https://pubmed.ncbi.nlm.nih.gov/34543297/
https://www.texasbeyondhistory.net/varga/images/use.html
https://www.sfu.ca/archaeology/research/research/etap/use-wear-types.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause Troubleshooting Steps

Polish Overlap

Certain materials produce similar-looking

polishes, especially in early stages of

development (e.g., bone and antler).[12][13]

Focus on the combination of all wear features:

polish texture, striations, edge rounding, and

fracture types.

Multiple Uses

The tool may have been used on different

materials, resulting in a superimposition of wear

patterns.[3] Examine different areas of the

working edge to see if the wear patterns are

consistent.

Observer Inexperience

Distinguishing subtle polish variations requires

significant experience. Conduct blind tests with

a well-documented experimental collection to

calibrate your interpretations.[7][15]

Quantitative Analysis Needed

Visual assessment can be subjective.[7] For

difficult cases, consider using quantitative

methods like confocal microscopy to measure

surface texture parameters, which can help

differentiate materials more objectively.[12][16]

[17]

Quantitative Data Presentation
Quantitative analysis, often using confocal microscopy, measures surface texture to

differentiate wear patterns. The table below illustrates typical surface roughness parameters

that can be used to distinguish between worked materials based on use-wear polish. Note that

these values are illustrative and will vary based on raw material, use duration, and specific

experimental conditions.
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Worked

Material
Use Duration

Sa (Arithmetic

Mean Height)

Sq (Root Mean

Square Height)
Sk (Skewness)

Unused Flint

Surface
0 min > 1.5 µm > 2.0 µm ~ 0.0

Fresh Hide 60 min 0.8 - 1.2 µm 1.0 - 1.5 µm < -0.5

Soft Wood 60 min 0.5 - 0.8 µm 0.6 - 1.0 µm ~ 0.0

Antler 60 min 0.3 - 0.5 µm 0.4 - 0.6 µm > 0.5

Bone 60 min 0.2 - 0.4 µm 0.3 - 0.5 µm > 0.8

Data synthesized from principles described in quantitative use-wear studies.[12][18][19]

Experimental Protocols
Protocol 1: Standardized Artifact Cleaning for
Microscopic Analysis
This protocol is designed to remove contaminants that may obscure use-wear traces without

damaging the artifact surface.

Initial Cleaning: Gently brush the artifact with a soft-bristled toothbrush in a basin of clean,

distilled water to remove loose soil and debris.[20] Avoid direct streams of water on fragile

surfaces.[21]

Ultrasonic Bath (Optional): Place the artifact in an ultrasonic cleaner with a solution of mild,

neutral detergent (e.g., Nutratek) and distilled water for 5-10 minutes.[9][12] This helps

dislodge microscopic particles.

Chemical Cleaning for Organics: To remove organic residues like finger oils, immerse the

artifact in a 10% solution of Potassium Hydroxide (KOH) for 10 minutes.[22]

Rinse: Thoroughly rinse the artifact in a bath of clean, distilled water.

Chemical Cleaning for Minerals: To remove mineral deposits like carbonates, immerse the

artifact in a 10% solution of Hydrochloric Acid (HCl) for 10 minutes.[22]
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Final Rinse: Rinse the artifact again in two separate baths of clean, distilled water to remove

any remaining chemical traces.[22]

Drying: Allow the artifact to air dry completely in a dust-free environment. Do not use heat to

accelerate drying.[21]

Protocol 2: Experimental Use-Wear Replication
This protocol outlines the steps for creating a reference collection for comparative analysis.

Tool Replication: Knap several replicas of Quina scrapers from the same or a very similar

raw material as the archaeological artifacts being studied.

Define Experimental Variables: Clearly define the variables to be tested, including:

Contact Material: Wood, bone, antler, fresh hide, etc.[6][8]

Action: Scraping, cutting, whittling, boring.[8]

Duration: Timed intervals of use (e.g., 10, 30, 60 minutes) to document wear development.

[12]

Controlled Use: Perform the defined tasks. Maintain consistency in the angle of use,

pressure, and motion. Using jigs or mechanical arms can help control for human variability.

[7]

Documentation: For each experiment, record all variables: tool number, contact material,

action, duration, and any observations made during use.

Cleaning and Analysis: After each use interval, clean the experimental tool using the

standardized cleaning protocol and analyze it under both low- and high-power microscopy.

Imaging: Photograph all observed wear traces at multiple magnifications, creating a

comprehensive image library for comparison with archaeological specimens.[8]

Visualizations: Workflows and Logic
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Phase 1: Preparation & Initial Assessment

Phase 2: Microscopic Analysis

Phase 3: Interpretation

Artifact Selection
(Quina Scraper)

Standardized Cleaning
(See Protocol 1)

Macroscopic Examination
(Identify potential use-zones)

Low-Power Microscopy
(50x-100x)

- Edge Damage
- Rounding

High-Power Microscopy
(100x-500x)
- Micropolish
- Striations

Quantitative Analysis (Optional)
- Confocal Microscopy

- Surface Texture

Interpretation
- Identify Worked Material
- Determine Tool Action

Experimental Reference
Collection

Final Report & Documentation

Click to download full resolution via product page

Caption: Workflow for Quina use-wear analysis, from artifact preparation to final interpretation.
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Potential Causes Solutions & Next Steps

Problem:
Ambiguous Polish

Identification

Material Overlap
(e.g., Bone vs. Antler)

Multiple Tool Uses
(Superimposed Polish)

Early Stage of
Polish Development

Post-Depositional
Abrasion

Analyze all wear features
(striations, fractures)

Isolate & map different
wear zones on the edge

Compare with experimental
tools of short duration

Compare with known
taphonomic samples

Perform Quantitative
Confocal Microscopy

Click to download full resolution via product page

Caption: Troubleshooting logic for addressing ambiguous polish identification during analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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